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Compound of Interest

Compound Name: ZINC00784494

Cat. No.: B11215236 Get Quote

For researchers, scientists, and drug development professionals handling ZINC00784494, a

specific Lipocalin-2 (LCN2) inhibitor, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. Based on its Safety Data Sheet (SDS),

ZINC00784494 is classified as a non-hazardous substance or mixture, which simplifies its

disposal process compared to hazardous materials.[1] However, adherence to institutional and

local regulations remains paramount.

Key Safety and Disposal Information
This guide provides essential logistical information for the safe handling and disposal of

ZINC00784494 in a laboratory setting.

Characteristic Information Reference

Chemical Name ZINC00784494 MedchemExpress

CAS Number 317328-17-9 [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Primary Use
Lipocalin-2 (LCN2) inhibitor for

research
[2]
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While ZINC00784494 is not classified as hazardous, responsible disposal is necessary to

minimize environmental impact and ensure a safe laboratory environment. The following

protocol outlines the recommended steps for its disposal.

1. Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including:

Safety goggles with side-shields

Protective gloves

Impervious clothing (lab coat)

Suitable respirator if dust or aerosols may be generated

2. Disposal of Unused Solid Material: For the disposal of expired or unwanted solid

ZINC00784494:

Consult Local Regulations: Always check with your institution's Environmental Health and

Safety (EHS) department for specific guidelines on non-hazardous chemical waste disposal.

[3][4]

Solid Waste Container: If permitted by your institution, the non-hazardous solid waste can be

collected in a designated, clearly labeled, and sealed container.[5]

Regular Trash Disposal: In some cases, non-hazardous solids may be permissible for

disposal in the regular trash, provided they are securely contained.[3] This should be

confirmed with your EHS department.

3. Disposal of Solutions: For solutions of ZINC00784494, typically prepared in solvents like

DMSO for experimental use:

Aqueous Solutions: If the compound is dissolved in a water-based solution and is not

harmful to aquatic life, drain disposal with copious amounts of water may be an option,

subject to local regulations and EHS approval.[4]
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Organic Solvents: Solutions in organic solvents (e.g., DMSO) should not be disposed of

down the drain.[5] They should be collected in a designated hazardous waste container for

organic solvents, even if the solute (ZINC00784494) is non-hazardous. The solvent itself

dictates the disposal route.

Spill Cleanup: In case of a spill, absorb the material with an inert, non-combustible absorbent

material (e.g., vermiculite, sand). The contaminated absorbent material should then be

collected in a sealed container for disposal as chemical waste.

4. Empty Container Disposal:

Decontamination: Empty containers that held ZINC00784494 should be rinsed thoroughly

with a suitable solvent (e.g., water or ethanol).

Rinsate Collection: The rinsate from cleaning the container should be collected and disposed

of as chemical waste, following the guidelines for the solvent used.

Container Disposal: Once cleaned, the empty container can typically be disposed of in the

regular trash or recycling, depending on institutional policies.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

ZINC00784494.
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Caption: Decision workflow for the disposal of ZINC00784494.

Disclaimer: This information is based on the available Safety Data Sheet classifying

ZINC00784494 as non-hazardous. However, it is crucial to always consult the complete, official

SDS from the manufacturer and adhere to the specific waste disposal protocols established by

your institution's Environmental Health and Safety department. Regulations can vary by

location, and the final responsibility for safe and compliant disposal lies with the user.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. sfasu.edu [sfasu.edu]

4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Proper Disposal of ZINC00784494: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11215236#zinc00784494-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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